2-Chloro-4-fluoro-5-nitrobenzoyl chloride
Cat. No. B040643
Key on ui cas rn:
120890-66-6
M. Wt: 238 g/mol
InChI Key: IHEPGSXLLLUYDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([N+:12](=[O:13])[O-:14])[c:9]([F:11])[cH:10]1.[Cl:24][CH2:25][Cl:26].[O:19]=[CH:20][N:21]([CH3:22])[CH3:23].[S:15]([Cl:16])([Cl:17])=[O:18]>>[Cl:1][c:2]1[c:3]([C:4](=[O:5])[Cl:17])[cH:7][c:8]([N+:12](=[O:13])[O-:14])[c:9]([F:11])[cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C(O)c1cc([N+](=O)[O-])c(F)cc1Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
ClCCl
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=S(Cl)Cl
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Outcomes
Product
|
Name
|
|
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Type
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product
|
|
Smiles
|
O=C(Cl)c1cc([N+](=O)[O-])c(F)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
